Cas no 171274-01-4 (6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide)

• Product Name: 6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide
• CAS No: 171274-01-4
• MF: C₆H₆ClNO₃S₂
• MW: 239.699738025665
• CID: 1039442
• PubChem ID: 11010059
• Update Time: 2025-04-20

6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide
• 6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno-[3,2-e][1,2]thiazine 1,1-dioxide
• (S)-6-Chloro-1,1-dioxo-1,2,3,4-tetrahydro-1lambda*6*-thieno[3,2-e][1,2]thiazin-4-ol
• AGN-PC-00FBU2
• AK104881
• AM84535
• ANW-70904
• CTK8C3986
• SureCN5617424
• 6-Chloro-4-hydroxy-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione
• 6-chloranyl-1,1-bis(oxidanylidene)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazin-4-ol
• 6-chloro-1,1-dioxo-3,4-dihydro-2H-thieno[3,2-e]thiazin-4-ol
• 171274-01-4
• (S)-3,4-Dihydro-6-chloro-4-hydroxy-4H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
• DB-064386
• BCP07067
• AKOS016008012
• 6-chloro-3,4-dihydro-2H-thieno[3,2-e]-1,2-thiazine-4-ol 1,1-dioxide
• SCHEMBL5617424
• (S) -3,4-Dihydro-6-chloro-4-hydroxy-4H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
• AC-22719
• 6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine1,1-dioxide
• (s)-6-chloro-1,1-dioxo-1,2,3,4-tetrahydro-1lambad*6*-thieno[3,2-e][1,2] thiazin-4-ol
• DB-333432
• A810212
• DTXSID70451787
• 6-chloro-3,4-dihydro-4-hydroxy-2H-thieno[3,2-e]-1,2-thiazine 1,1-dioxide
• OFJGKGNJDCLNPM-UHFFFAOYSA-N

• MDL： MFCD23135887
• Inchi： 1S/C6H6ClNO3S2/c7-5-1-3-4(9)2-8-13(10,11)6(3)12-5/h1,4,8-9H,2H2
• InChI Key： OFJGKGNJDCLNPM-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(S1)S(NCC2O)(=O)=O

Computed Properties

• Exact Mass: 238.94788
• Monoisotopic Mass: 238.9477631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 66.4